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Compound of Interest

Compound Name: Oxalic acid dihydrate

Cat. No.: B166457

Essential safety protocols and logistical plans for the use of oxalic acid dihydrate in laboratory
settings, ensuring the protection of researchers and the integrity of scientific work.

Oxalic acid dihydrate, a common reagent in many research and development laboratories, is
a corrosive and toxic compound that demands careful handling. Adherence to strict safety
protocols is paramount to prevent chemical burns, respiratory irritation, and systemic toxicity.
This guide provides essential, immediate safety and logistical information, including operational
and disposal plans, to support the work of researchers, scientists, and drug development
professionals.

Personal Protective Equipment (PPE)

When handling oxalic acid dihydrate, a comprehensive suite of personal protective
equipment is mandatory to prevent contact and exposure.

o Eye and Face Protection: Chemical safety goggles are the minimum requirement.[1][2] A
face shield should be worn in conjunction with goggles, especially when there is a risk of
splashing or dust generation.[2][3]

o Skin Protection: Wear chemical-resistant gloves, such as nitrile, neoprene, or natural rubber.
[4] Always inspect gloves for any signs of degradation before use and replace them
immediately if compromised. A lab coat or chemical-resistant apron is also necessary to
protect against skin contact.[2][5] For tasks with a higher risk of exposure, coveralls are
recommended.[5]
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» Respiratory Protection: When working with the solid form, especially if dust may be
generated, or when airborne concentrations may exceed exposure limits, a NIOSH/MSHA-
approved respirator is required.[1][4] A particulate filter respirator is suitable for airborne
particles.[2] Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.[4][6]

Occupational Exposure Limits

Various regulatory bodies have established occupational exposure limits for oxalic acid to
protect laboratory personnel from its harmful effects. These limits represent the maximum
concentration of a substance to which a worker can be exposed over a specified period without
adverse health effects.

Time-Weighted Average Short-Term Exposure Limit
Regulatory Body .
(TWA) - 8-hour (STEL) - 15-minute
OSHA (PEL) 1 mg/m3[5][7]
NIOSH (REL) 1 mg/m3 (10-houn)[5][7] 2 mg/m3[5][7]
ACGIH (TLV) 1 mg/m3[3][5] 2 mg/m3[3][5]
CAL/OSHA (PEL) 1 mg/m3 2 mg/m3

The Immediately Dangerous to Life or Health (IDLH) concentration for oxalic acid is 500 mg/m3.

[7]

Standard Operating Procedure for Handling Oxalic
Acid Dihydrate

This step-by-step guide outlines the essential procedures for the safe handling of oxalic acid
dihydrate in a laboratory setting.

Preparation and Engineering Controls

» Location: All work with oxalic acid dihydrate, particularly the weighing and preparation of
solutions, must be conducted in a designated area, such as a chemical fume hood, to
minimize inhalation exposure.
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o Ventilation: Ensure that the laboratory has adequate general ventilation.[5] Local exhaust
ventilation is preferred to control emissions at the source.[7]

o Safety Equipment: Confirm that a safety shower and eyewash station are readily accessible
and in good working order before beginning any work.[1]

Handling and Use

e Avoid Dust Formation: When handling the solid, minimize the creation of dust.[1][6]

» Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[6][7] Wash hands thoroughly
with soap and water after handling the chemical, before breaks, and at the end of the
workday.[3][6]

o Adding to Solvents: To avoid a violent reaction, always add oxalic acid dihydrate to water
or other solvents slowly and never the other way around.[6]

o Container Management: Keep containers of oxalic acid dihydrate tightly closed when not in
use and store them in a cool, dry, and well-ventilated area.[1][6]

Spill Response

In the event of a spill, immediate and appropriate action is crucial to mitigate hazards.
e Minor Spills (Solid):
o Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, carefully sweep or vacuum the spilled solid, avoiding dust
generation.[1][2] If appropriate, moisten the material first to prevent dusting.[2]

o Place the collected material into a suitable, labeled container for disposal.[6]
o Clean the spill area with soap and water.[5]
e Major Spills:

o Evacuate the laboratory and alert others in the vicinity.
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o Contact the appropriate emergency response team for your facility.

o Provide them with the identity and nature of the spilled substance.

Minor Spill Response
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Caption: Workflow for responding to an oxalic acid dihydrate spill.

First Aid Measures

Immediate first aid is critical in the event of exposure.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 30
minutes, occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present
and easy to do.[5] Seek immediate medical attention.[5]

o Skin Contact: Immediately remove all contaminated clothing.[5] Wash the affected skin with
large amounts of soap and water for at least 15 minutes.[1][5] Seek immediate medical
attention.[5]

 Inhalation: Move the individual to fresh air.[5] If breathing has stopped, provide artificial
respiration.[5] Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting.[7] Rinse the mouth with water.[7] If the person is
conscious, have them drink two glasses of water. Seek immediate medical attention.[5]
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Disposal Plan

Oxalic acid dihydrate and its contaminated waste must be disposed of as hazardous waste.

o Waste Collection: Collect all waste materials, including spilled substance and contaminated
PPE, in a clearly labeled, sealed, and compatible container.[5][6]

» Disposal Regulations: Dispose of the waste in accordance with local, state, and federal
regulations.[4] Contact your institution's environmental health and safety department for
specific guidance on hazardous waste disposal procedures.[5] Do not dispose of oxalic acid
dihydrate down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. westliberty.edu [westliberty.edu]
. ICSC 0707 - OXALIC ACID DIHYDRATE [chemicalsafety.ilo.org]

. boremco.com [boremco.com]

. nj.gov [nj.gov]

1
2
3
e 4. assets.pim.ecolab.com [assets.pim.ecolab.com]
5
6. hnzchemlibrary.co.nz [hnzchemlibrary.co.nz]
7

. redox.com [redox.com]

 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Oxalic Acid Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166457#personal-protective-equipment-for-handling-
oxalic-acid-dihydrate]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b166457?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1445.pdf
https://hnzchemlibrary.co.nz/HazSubRegister/SDS/273%20-%20Oxalic%20Acid%20Dihydrate%2020%20June%202022.pdf
https://assets.pim.ecolab.com/media/Original/10061/NZ-EN-975383-OXALIC+ACID.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1445.pdf
https://www.benchchem.com/product/b166457?utm_src=pdf-body
https://www.benchchem.com/product/b166457?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2010/02/Oxalic-acid.pdf
https://www.benchchem.com/product/b166457?utm_src=pdf-custom-synthesis
https://westliberty.edu/health-and-safety/files/2010/02/Oxalic-acid.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0707
https://www.boremco.com/wp-content/uploads/2024/01/Oxalic-Acid.pdf
https://assets.pim.ecolab.com/media/Original/10061/NZ-EN-975383-OXALIC+ACID.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1445.pdf
https://hnzchemlibrary.co.nz/HazSubRegister/SDS/273%20-%20Oxalic%20Acid%20Dihydrate%2020%20June%202022.pdf
https://redox.com/wp-content/sds/1726.pdf
https://www.benchchem.com/product/b166457#personal-protective-equipment-for-handling-oxalic-acid-dihydrate
https://www.benchchem.com/product/b166457#personal-protective-equipment-for-handling-oxalic-acid-dihydrate
https://www.benchchem.com/product/b166457#personal-protective-equipment-for-handling-oxalic-acid-dihydrate
https://www.benchchem.com/product/b166457#personal-protective-equipment-for-handling-oxalic-acid-dihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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